Cas no 1256834-01-1 (6-(2,2,2-trifluoroethyl)pyridine-3-carboxylic acid)

• Product Name: 6-(2,2,2-trifluoroethyl)pyridine-3-carboxylic acid
• CAS No: 1256834-01-1
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• MDL: MFCD18260167
• CID: 5207073
• PubChem ID: 72214134
• Update Time: 2025-10-30

6-(2,2,2-trifluoroethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,2,2-TRIFLUOROETHYL)NICOTINIC ACID
• 6-(2,2,2-TRIFLUOROETHYL)PYRIDINE-3-CARBOXYLIC ACID
• AB75321
• 6-(2,2,2-TRIFLUOROETHYL)NICOTINICACID
• 3-Pyridinecarboxylic acid, 6-(2,2,2-trifluoroethyl)-
• 6-(2,2,2-trifluoroethyl)pyridine-3-carboxylic acid

• MDL： MFCD18260167
• Inchi： 1S/C8H6F3NO2/c9-8(10,11)3-6-2-1-5(4-12-6)7(13)14/h1-2,4H,3H2,(H,13,14)
• InChI Key： SGIFQRVZAGXDLH-UHFFFAOYSA-N
• SMILES： FC(CC1C=CC(C(=O)O)=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 6-(2,2,2-trifluoroethyl)pyridine-3-carboxylic acid

Comprehensive Overview of 6-(2,2,2-trifluoroethyl)pyridine-3-carboxylic acid (CAS No. 1256834-01-1)

6-(2,2,2-trifluoroethyl)pyridine-3-carboxylic acid (CAS No. 1256834-01-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, characterized by its unique trifluoroethyl and pyridine-3-carboxylic acid moieties, offers a versatile scaffold for the development of novel pharmaceuticals and functional materials. Its molecular structure combines the electron-withdrawing properties of the trifluoroethyl group with the aromaticity and hydrogen-bonding capabilities of the pyridine ring, making it a valuable intermediate in synthetic chemistry.

The growing interest in 6-(2,2,2-trifluoroethyl)pyridine-3-carboxylic acid is driven by its potential applications in drug discovery, particularly in the design of kinase inhibitors and anti-inflammatory agents. Researchers are increasingly exploring its role in modulating biological pathways, thanks to its ability to interact with key enzymatic targets. Additionally, the compound's fluorinated component enhances its metabolic stability, a critical factor in the development of long-acting therapeutic agents. This aligns with current trends in pharmaceutical research, where fluorinated compounds are prized for their improved bioavailability and pharmacokinetic profiles.

In the agrochemical sector, 6-(2,2,2-trifluoroethyl)pyridine-3-carboxylic acid is being investigated for its potential as a building block in the synthesis of next-generation pesticides and herbicides. The trifluoroethyl group's lipophilicity contributes to enhanced penetration through plant cell membranes, improving the efficacy of agrochemical formulations. This is particularly relevant as the industry shifts toward more sustainable and targeted pest control solutions, addressing global concerns about environmental impact and food security.

From a material science perspective, the compound's pyridine-3-carboxylic acid moiety offers opportunities for the development of advanced polymers and coordination complexes. Its ability to act as a ligand in metal-organic frameworks (MOFs) has sparked interest in applications such as gas storage, catalysis, and sensors. The integration of fluorinated groups into these materials can further tailor their properties, such as thermal stability and hydrophobicity, meeting the demands of cutting-edge technologies.

The synthesis of 6-(2,2,2-trifluoroethyl)pyridine-3-carboxylic acid typically involves multi-step organic reactions, including halogenation, coupling, and hydrolysis. Recent advancements in catalytic methods have improved the efficiency and yield of these processes, making the compound more accessible for research and industrial applications. Innovations in green chemistry, such as the use of recyclable catalysts and solvent-free conditions, are also being explored to align with sustainability goals.

As the scientific community continues to uncover the potential of 6-(2,2,2-trifluoroethyl)pyridine-3-carboxylic acid, its relevance in addressing contemporary challenges—such as drug resistance, crop protection, and advanced material design—becomes increasingly evident. This compound exemplifies the intersection of chemistry and innovation, offering solutions that are both scientifically profound and practically impactful.